Cas no 33245-39-5 (Fluchloralin)

• Product Name: Fluchloralin
• CAS No: 33245-39-5
• MF: C₁₂H₁₃ClF₃N₃O₄
• MW: 355.69753241539
• CID: 310697
• PubChem ID: 329756792
• Update Time: 2025-10-24

Fluchloralin Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)-
• Fluchloralin
• Fluchloralin Solution
• N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)aniline
• BAS 3921H
• BAS 3924H
• BAS 392-H
• Basalin
• Caswell No. 460B
• N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)benzenamine
• N-(2-chloroethyl)-α,α,α-trifluoro-2,6-dinitro-N-propyl-p-toluidine
• BAS 3921
• BAS 392H
• N-Propyl-N-(2-chloroethyl)-2,6-dinitro-4-trifluoromethylaniline
• CAS-33245-39-5
• BAS 3922
• Tox21_301333
• NCGC00255196-01
• EPA Pesticide Chemical Code 108701
• Fluchloralin [ANSI:BSI:ISO]
• BAS 3921 H
• Benzenamine, N-(2-chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)-
• p-Toluidine, N-(2-chloroethyl)-.alpha.,.alpha.,.alpha.-trifluoro-2,6-dinitro-N-propyl-
• 33245-39-5
• FLUCHLORALIN [MI]
• BASALIN (BASF)
• HSDB 3919
• N-(2-Chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)benzenamide
• DTXCID7012614
• N-Propyl-N-(2-chloroethyl)-.alpha.,.alpha.,.alpha.-trifluoro-2,6-dinitro-p-toluidine
• UNII-98UIF19AH9
• N-(2-Chloroethyl)-alpha,alpha,alpha-trifluoro-2,6-dinitro-N-propyl-p-toluidine
• Fluchloraline
• DTXSID9032614
• BRN 2778716
• BAS 392 04 H
• N-Propyl-N-(2-chloroethyl)-alpha,alpha,alpha-trifluoro-2,6-dinitro-p-toluidine
• Q15632819
• C18730
• 98UIF19AH9
• EINECS 251-426-0
• N-(2-Chloroethyl)-.alpha.,.alpha.,.alpha.-trifluoro-2,6-dinitro-N-propyl-p-toluidine
• N-(2-Chloroethyl)-N-propyl-2,6-dinitro-4-trifluoromethylaniline
• SCHEMBL54746
• Fluchloraline [ISO-French]
• CHEBI:81919
• Fluchloralin, PESTANAL(R), analytical standard
• J-019109
• p-Toluidine, N-(2-chloroethyl)-2,6-dinitro-N-propyl-.alpha.,.alpha.,.alpha.-trifluoro-
• BAS 3920
• BAS-392H
• p-Toluidine, N-(2-chloroethyl)-2,6-dinitro-N-propyl-alpha,alpha,alpha-trifluoro-
• CHEMBL1256704
• AKOS015903552
• FLUCHLORALIN [HSDB]
• Fluchloralin [ISO]
• p-Toluidine, N-(2-chloroethyl)-alpha,alpha,alpha-trifluoro-2,6-dinitro-N-propyl-
• FT-0630569
• NS00003831
• Fluchloraline (ISO-French)
• N-(2-Chloroethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)benzenamine (9CI)
• USEPA/OPP Pesticide Code: 108701
• DB-048372
• Fluchloralin (ANSI:BSI:ISO)

• MDL： MFCD00078686
• Inchi： 1S/C12H13ClF3N3O4/c1-2-4-17(5-3-13)11-9(18(20)21)6-8(12(14,15)16)7-10(11)19(22)23/h6-7H,2-5H2,1H3
• InChI Key： MNFMIVVPXOGUMX-UHFFFAOYSA-N
• SMILES： ClCCN(C1C(=CC(C(F)(F)F)=CC=1[N+](=O)[O-])[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 355.05500
• Monoisotopic Mass: 355.054668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42-43 ºC
• Boiling Point: 392.3 °C at 760 mmHg
• Flash Point: 191.1 °C
• Refractive Index: 1.542
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• PSA: 94.88000
• LogP: 5.02340
• Solubility: Not determined
• Merck: 13,4146

Fluchloralin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：XU5160000
• Hazardous Material Identification：
• Risk Phrases：R50/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on Fluchloralin

Fluchloralin: A Comprehensive Overview

Fluchloralin (CAS No: 33245-39-5) is a compound that has garnered significant attention in various scientific and industrial domains. This chemical entity, with its unique properties, plays a pivotal role in several applications, from agriculture to environmental science. In this article, we delve into the latest research findings and explore the multifaceted aspects of Fluchloralin, ensuring a thorough understanding of its significance and potential.

The chemical structure of Fluchloralin is characterized by its distinct functional groups, which contribute to its reactivity and versatility. Recent studies have highlighted its ability to interact with specific biological systems, making it a valuable compound in pharmacological research. For instance, researchers have explored its potential as a precursor in the synthesis of bioactive molecules, demonstrating its role in drug discovery processes.

One of the most notable applications of Fluchloralin is in the field of pest control. As an active ingredient in certain pesticides, it has been shown to effectively target specific agricultural pests without causing significant harm to non-target species. This selective toxicity is a result of its unique mode of action, which has been extensively studied in recent years. Scientists have identified that Fluchloralin interferes with essential biochemical pathways in pests, leading to their demise while sparing beneficial organisms.

Environmental scientists have also taken interest in Fluchloralin due to its biodegradation properties. Studies conducted under controlled conditions reveal that this compound undergoes rapid breakdown in soil and water systems, reducing the risk of long-term environmental contamination. This characteristic makes it an eco-friendly alternative to traditional pesticides, aligning with global efforts to promote sustainable agricultural practices.

In addition to its agricultural applications, Fluchloralin has found utility in industrial settings as well. Its ability to act as a stabilizer in certain chemical formulations has made it indispensable in the production of high-performance materials. Researchers have reported that incorporating Fluchloralin into polymer blends enhances their thermal stability and mechanical properties, making them suitable for use in demanding environments.

The synthesis of Fluchloralin involves a multi-step chemical process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing this compound on an industrial scale. These improvements not only reduce production costs but also minimize the environmental footprint associated with its manufacture.

From a regulatory standpoint, Fluchloralin is subject to stringent safety assessments to ensure its safe use across various applications. Regulatory bodies have established guidelines for its application rates and handling procedures, taking into account both human health and environmental considerations.

In conclusion, Fluchloralin (CAS No: 33245-39-5) is a versatile compound with diverse applications spanning agriculture, industry, and environmental science. Its unique properties and eco-friendly characteristics make it a valuable asset in modern technological advancements. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping sustainable solutions for future challenges.